6-Methylnaphthalene-2-carbonyl chloride

• CAS No.: 87700-61-6
• Molecular Formula: C12H9ClO
• Molecular Weight: 204.65 g/mol
• IUPAC Name: 6-methylnaphthalene-2-carbonyl chloride
• InChI: InChI=1S/C12H9ClO/c1-8-2-3-10-7-11(12(13)14)5-4-9(10)6-8/h2-7H,1H3
• InChI Key: KVOLELHENSPYLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C=C2)C(=O)Cl

Description

It is a key intermediate in organic synthesis, particularly for forming amides, esters, or other acyl derivatives. The methyl group enhances lipophilicity, while the carbonyl chloride enables nucleophilic substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: 6-Methyl-2-naphthoyl chloride can be synthesized through the reaction of 6-methyl-2-naphthoic acid with thionyl chloride (SOCl2). The reaction typically involves refluxing the acid with thionyl chloride, which results in the formation of the acyl chloride derivative. The reaction conditions usually include an inert atmosphere and anhydrous solvents to prevent hydrolysis of the acyl chloride.

Industrial Production Methods: In an industrial setting, the production of 6-methyl-2-naphthoyl chloride follows similar principles but on a larger scale. The process involves the use of large reactors equipped with reflux condensers and inert gas purging systems to ensure the reaction proceeds efficiently and safely. The product is then purified through distillation or recrystallization to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions: 6-Methyl-2-naphthoyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The acyl chloride group is highly reactive towards nucleophiles, leading to the formation of amides, esters, and other derivatives.

Friedel-Crafts Acylation: It can act as an acylating agent in Friedel-Crafts reactions, introducing the 6-methyl-2-naphthoyl group into aromatic compounds.

Hydrolysis: In the presence of water, it hydrolyzes to form 6-methyl-2-naphthoic acid.

Common Reagents and Conditions:

Nucleophiles: Amines, alcohols, and phenols are commonly used nucleophiles.

Catalysts: Lewis acids like aluminum chloride (AlCl3) are used in Friedel-Crafts acylation.

Solvents: Anhydrous solvents such as dichloromethane or chloroform are preferred to prevent hydrolysis.

Major Products:

Amides: Formed by reaction with amines.

Esters: Formed by reaction with alcohols.

6-Methyl-2-naphthoic acid: Formed by hydrolysis.

Scientific Research Applications

6-Methyl-2-naphthoyl chloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: It serves as a building block for the synthesis of biologically active molecules.

Medicine: It is involved in the preparation of drug candidates and active pharmaceutical ingredients (APIs).

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-methyl-2-naphthoyl chloride primarily involves its reactivity as an acylating agent. The carbonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity allows it to form covalent bonds with nucleophiles, leading to the formation of various derivatives. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

1-(Trifluoromethyl)naphthalene-6-carbonyl Chloride (CAS 1261596-64-8)

• Structure : Trifluoromethyl (CF₃) at position 6, carbonyl chloride at position 2.
• Molecular Formula : C₁₂H₆ClF₃O; Molecular Weight : 258.62 g/mol.
• Key Differences: The electron-withdrawing CF₃ group increases electrophilicity at the carbonyl carbon, enhancing reactivity toward nucleophiles (e.g., amines, alcohols) compared to the methyl group in 6-methylnaphthalene-2-carbonyl chloride. Higher molecular weight and polarity due to fluorine atoms may reduce volatility and alter solubility in non-polar solvents .

6-Chloronaphthalene-2-sulfonyl Chloride

• Structure : Chlorine at position 6, sulfonyl chloride (SO₂Cl) at position 2.
• Key Differences :
  • Sulfonyl chlorides are more reactive than carbonyl chlorides in substitution reactions (e.g., forming sulfonamides).
  • The sulfonyl group’s bulkiness and strong electron-withdrawing nature may increase melting points and stability under acidic conditions compared to acyl chlorides .

6-(Aminomethyl)naphthalene-2-carboxylic Acid Hydrochloride

• Structure: Aminomethyl (CH₂NH₂) at position 6, carboxylic acid (COOH) at position 2.
• Key Differences :
  • The carboxylic acid group is less reactive than carbonyl chloride, requiring activation (e.g., via DCC) for amide bond formation.
  • The protonated amine (as hydrochloride salt) enhances water solubility, unlike the hydrophobic methyl or CF₃ derivatives .

Physical and Chemical Properties

Compound	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Notes	Solubility Trends
6-Methylnaphthalene-2-carbonyl chloride	~198.65 (estimated)	Methyl, carbonyl chloride	High reactivity toward nucleophiles	Likely soluble in THF, DCM
1-(Trifluoromethyl)naphthalene-6-carbonyl chloride	258.62	CF₃, carbonyl chloride	Enhanced electrophilicity due to CF₃	Lower solubility in hexane
6-Chloronaphthalene-2-sulfonyl chloride	Not provided	Cl, sulfonyl chloride	Reacts readily with amines, alcohols	Polar aprotic solvents (DMF)
6-(Methoxycarbonyl)-2-naphthoic acid	244.24 (C₁₄H₁₂O₄)	Methoxycarbonyl, carboxylic acid	Requires activation for reactions	Moderate solubility in MeOH